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Compound of Interest

Compound Name: 4-Iodo-SAHA

Cat. No.: B583538 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

safe disposal of 4-Iodo-SAHA, a hydrophobic derivative of the histone deacetylase (HDAC)

inhibitor SAHA. While a specific Safety Data Sheet (SDS) for 4-Iodo-SAHA is not readily

available, the following procedures are based on established best practices for the disposal of

similar research-grade chemical compounds.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to be equipped with the appropriate

personal protective equipment (PPE) and to be aware of the immediate actions to take in case

of accidental exposure.

Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves

(such as nitrile), and safety glasses or goggles.

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Inhaled: Move to a well-ventilated area. If breathing is difficult, seek medical attention.
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If Swallowed: Do not induce vomiting. Rinse mouth with water and consult a physician

immediately.

Step-by-Step Disposal Protocol
The proper disposal method for 4-Iodo-SAHA depends on its physical state (solid or in

solution) and local institutional and governmental regulations.

1. For Solid 4-Iodo-SAHA:

Step 1: Collection: Collect the solid waste in a clearly labeled, sealed container. The label

should include the chemical name ("4-Iodo-SAHA"), the amount, and the date of collection.

Step 2: Segregation: Store the waste container separately from incompatible materials.

Step 3: Institutional Procedure: Follow your institution's specific guidelines for the disposal of

solid chemical waste. This typically involves contacting the Environmental Health and Safety

(EHS) office for pickup and disposal by a licensed hazardous waste contractor.

2. For 4-Iodo-SAHA in Solution:

The search results indicate that 4-Iodo-SAHA has low solubility in ethanol (0.2 mg/ml) but is

more soluble in DMSO and DMF (30 mg/ml)[1]. The disposal of solutions should be handled as

follows:

Step 1: Avoid Drain Disposal: Do not dispose of solutions containing 4-Iodo-SAHA down the

drain.

Step 2: Collection: Collect the waste solution in a sealed, properly labeled container. The

label should specify the chemical name, the solvent used (e.g., DMSO, ethanol), the

concentration, and the date.

Step 3: EHS Coordination: Contact your institution's EHS office for guidance on the disposal

of the specific solvent mixture. Different solvents may require different disposal routes.

Chemical and Physical Properties
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A summary of the known properties of 4-Iodo-SAHA is presented in the table below. This

information is crucial for understanding its behavior and for making informed decisions on

handling and disposal.

Property Value

Molecular Formula C₁₄H₁₉IN₂O₃

Appearance Solid

Solubility
Ethanol: 0.2 mg/mlDMSO: 30 mg/mlDMF: 30

mg/ml

Storage Temperature -20°C

Stability

Solid form is stable for at least 12 months.

Aqueous solutions should not be stored for

more than one day.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-Iodo-
SAHA.
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Start: 4-Iodo-SAHA Waste

Is the waste in solid or liquid form?

Solid 4-Iodo-SAHA

Solid

4-Iodo-SAHA Solution

Liquid

Collect in a labeled,
sealed container.

Collect in a labeled,
sealed container.

Contact Environmental
Health & Safety (EHS)

for pickup.

Identify the solvent
(e.g., DMSO, Ethanol).

End: Proper Disposal

Click to download full resolution via product page

A workflow for the proper disposal of 4-Iodo-SAHA.

By adhering to these procedures, laboratory personnel can ensure the safe and responsible

disposal of 4-Iodo-SAHA, minimizing risks to themselves and the environment. Always consult

your institution's specific safety and disposal guidelines as the primary source of information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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